2-(N-methylmethylsulfonamido)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide

• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide
• InChI: InChI=1S/C11H16N4O4S2/c1-15(21(2,18)19)6-8(16)14-11-13-7-4-3-5-12-10(17)9(7)20-11/h3-6H2,1-2H3,(H,12,17)(H,13,14,16)
• InChI Key: HYXXTCWVZPKTBI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=NC2=C(S1)C(=O)NCCC2)S(=O)(=O)C
• Molecular Formula: C11H16N4O4S2
• Molecular Weight: 332.4 g/mol

Description

2-(N-methylmethylsulfonamido)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide is a useful research compound. Its molecular formula is C11H16N4O4S2 and its molecular weight is 332.39. The purity is usually 95%.
BenchChem offers high-quality 2-(N-methylmethylsulfonamido)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(N-methylmethylsulfonamido)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibition

A study explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, including various heterocyclic analogues to improve metabolic stability. This research is crucial in the development of potent and efficacious inhibitors for cancer treatment and other diseases involving PI3K and mTOR pathways (Stec et al., 2011).

Carbonic Anhydrase Inhibition

Another study focused on the synthesis of thiazolylsulfonamides with carbonic anhydrase inhibitory action, showcasing the potential of sulfonamide derivatives in treating conditions like glaucoma, epilepsy, and obesity by inhibiting carbonic anhydrases (Carta et al., 2017).

Antimalarial and COVID-19 Drug Applications

Research on antimalarial sulfonamides explored their utility in COVID-19 drug development through computational calculations and molecular docking studies, highlighting their potential in addressing global health crises (Fahim & Ismael, 2021).

Anticonvulsant Agents

The synthesis of azoles incorporating a sulfonamide moiety as anticonvulsant agents represents another significant application, with certain compounds showing protection against convulsions in preclinical models (Farag et al., 2012).

Analytical and Pharmacological Studies

Additionally, analytical methods for sulfonamide drugs like acetazolamide in plasma and structural investigations of sulfonamide inhibitors of enzymes such as carbonic anhydrase have been conducted, contributing to our understanding of their pharmacological profiles and mechanisms of action (Bayne et al., 1975; Pedregosa et al., 1993).